Cas no 1355963-58-4 (2-chloro-7-methylthieno[3,2-d]pyrimidine)

2-Chloro-7-methylthieno[3,2-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with a chloro group at the 2-position and a methyl group at the 7-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. Its chloro group enables further functionalization via nucleophilic substitution, while the methyl group enhances stability and modulates electronic properties. The compound's rigid fused-ring system contributes to its utility in designing high-affinity ligands. It is commonly employed in medicinal chemistry research for its balanced reactivity and potential in scaffold diversification.

2-chloro-7-methylthieno[3,2-d]pyrimidine structure

1355963-58-4 structure

Product Name:2-chloro-7-methylthieno[3,2-d]pyrimidine

CAS No:1355963-58-4

MF:C₇H₅ClN₂S

MW:184.645998716354

CID:1238560

PubChem ID:58056208

Update Time:2025-06-07

2-chloro-7-methylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-7-methylthieno[3,2-d]pyrimidine
- 1355963-58-4
- SCHEMBL358306
- AQBLWMRQXJGHSE-UHFFFAOYSA-N
- DTXSID60728713
- 2-chloro-7-methyl-thieno[3,2-d]pyrimidine
- DB-085142
- WS-02085
- MDL： MFCD21607354
- Inchi： 1S/C7H5ClN2S/c1-4-3-11-5-2-9-7(8)10-6(4)5/h2-3H,1H3
- InChI Key： AQBLWMRQXJGHSE-UHFFFAOYSA-N
- SMILES： ClC1N=CC2=C(C(C)=CS2)N=1

Computed Properties

Exact Mass: 183.9861970g/mol
Monoisotopic Mass: 183.9861970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 54Å²

2-chloro-7-methylthieno[3,2-d]pyrimidine Pricemore >>

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